Cas no 1361832-91-8 (3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl)

• Product Name: 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl
• CAS No: 1361832-91-8
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4996479
• Update Time: 2025-06-13

3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c1-5-10(16)12(18)9(13(19)11(5)17)6-2-7(14)4-8(15)3-6/h2-4H,1H3
• InChI Key： UEDSLLZJNYJSTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=C(C(C)=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl

Recent Advances in the Study of 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl (CAS: 1361832-91-8)

The compound 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl (CAS: 1361832-91-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative is of particular interest due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have explored its synthesis, reactivity, and biological activity, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl, highlighting its efficient preparation via palladium-catalyzed cross-coupling reactions. The study also examined the compound's stability under various physiological conditions, which is crucial for its potential use as a pharmaceutical intermediate. The researchers noted that the presence of multiple fluorine atoms enhances the compound's metabolic stability, making it a promising candidate for further development.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, the biological activity of 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl was evaluated against a panel of cancer cell lines. The results demonstrated moderate inhibitory effects on certain kinase pathways, suggesting its potential as a lead compound for anticancer drug development. The study also emphasized the importance of the chlorine substituents in modulating the compound's binding affinity to target proteins.

From a materials science perspective, research published in ACS Applied Materials & Interfaces in early 2024 explored the use of 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl as a building block for liquid crystal materials. The compound's rigid biphenyl core and fluorinated structure were found to contribute to desirable mesomorphic properties, with potential applications in display technologies and optoelectronic devices.

Ongoing research continues to investigate the safety profile of 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl, with preliminary toxicology studies indicating acceptable levels of cytotoxicity at therapeutic concentrations. However, researchers caution that further in vivo studies are needed to fully assess its pharmacokinetic properties and potential side effects.

The growing body of research on this compound underscores its versatility and potential across multiple scientific disciplines. As synthetic methodologies continue to improve and our understanding of its biological activities expands, 3',5'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl (CAS: 1361832-91-8) is likely to remain an important subject of investigation in chemical biology and pharmaceutical research for years to come.